molecular formula C6H9N3O B8810831 3-(1H-imidazol-4-yl)propanamide

3-(1H-imidazol-4-yl)propanamide

Cat. No.: B8810831
M. Wt: 139.16 g/mol
InChI Key: WELHCKCHZYENBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1H-Imidazol-4-yl)propanamide is a heterocyclic compound featuring an imidazole ring linked to a propanamide backbone. This structure serves as a versatile scaffold in medicinal chemistry and materials science due to its hydrogen-bonding capacity (via the amide and imidazole groups) and tunable physicochemical properties. Its derivatives exhibit diverse biological activities, including enzyme inhibition, antimicrobial action, and corrosion inhibition .

Properties

Molecular Formula

C6H9N3O

Molecular Weight

139.16 g/mol

IUPAC Name

3-(1H-imidazol-5-yl)propanamide

InChI

InChI=1S/C6H9N3O/c7-6(10)2-1-5-3-8-4-9-5/h3-4H,1-2H2,(H2,7,10)(H,8,9)

InChI Key

WELHCKCHZYENBT-UHFFFAOYSA-N

Canonical SMILES

C1=C(NC=N1)CCC(=O)N

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural Modifications and Physicochemical Properties

Key derivatives of 3-(1H-imidazol-4-yl)propanamide and their properties are summarized below:

Table 1: Physicochemical Properties of Selected Derivatives
Compound Name/ID Molecular Formula Molecular Weight Melting Point (°C) Yield (%) pH Key Spectral Data (IR/NMR)
3-(1H-Imidazol-4-yl)propanamide C₇H₁₀N₄O 166.18 Not reported Not reported
Compound 2 C₈H₁₃N₅O₂ 211.22 274–276 45.29 8 IR: 1630–1635 cm⁻¹ (amide), 3300–3500 cm⁻¹ (NH₂)
Compound 194 C₂₇H₂₇FN₄O₄S 522.60 Not reported 49 ¹H/¹³C NMR confirmed purity (HPLC: 99%)
NFP (ZINC08764437) C₂₀H₂₀N₄O₃ 364.40 Not reported XP score for Cathepsin L binding
Compound 190 C₂₆H₂₅FN₄O₃S 492.57 Not reported LC-MS: m/z 523 [MH]⁺

Key Observations :

  • Substituent Effects: The introduction of a hydroxyethyl group (Compound 2) increases pH to 8, enhancing its solubility in basic environments .
  • Spectral Signatures: IR spectra of Compound 2 confirm the presence of monosubstituted amide and primary amine groups, distinguishing it from simpler analogs .

Structure-Activity Relationships :

  • Corrosion Inhibition : The hydroxyethyl group in Compound 2 enhances adsorption onto metal surfaces via hydrogen bonding, outperforming histidine (pH 5) and other esters .
  • Enzyme Inhibition : Bulky substituents in NFP improve binding to Cathepsin L’s hydrophobic pockets, while smaller analogs show weaker interactions .
  • Kinase Selectivity : Aryl modifications (e.g., fluorophenyl in Compound 190) optimize steric and electronic interactions with CK1δ’s ATP-binding site .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.